![molecular formula C21H22O3 B4925447 2-[3-(3-ethoxyphenoxy)propoxy]naphthalene](/img/structure/B4925447.png)
2-[3-(3-ethoxyphenoxy)propoxy]naphthalene
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Overview
Description
2-[3-(3-ethoxyphenoxy)propoxy]naphthalene, also known as AH-7921, is a synthetic opioid analgesic drug that was developed in the 1970s by a team of scientists at Allen and Hanburys, a subsidiary of GlaxoSmithKline. It belongs to the family of naphthoylindoles and is structurally similar to fentanyl and other synthetic opioids. AH-7921 has been identified as a novel psychoactive substance (NPS) and has been associated with a number of deaths and hospitalizations.
Mechanism of Action
2-[3-(3-ethoxyphenoxy)propoxy]naphthalene acts as a mu-opioid receptor agonist, which means that it binds to and activates the mu-opioid receptor in the brain and spinal cord. This results in the inhibition of pain signals and the release of dopamine, which produces feelings of euphoria and reward. This compound also has a high affinity for the delta-opioid receptor, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, nausea, vomiting, and constipation. It has also been associated with the development of tolerance and dependence, which can lead to addiction and withdrawal symptoms.
Advantages and Limitations for Lab Experiments
2-[3-(3-ethoxyphenoxy)propoxy]naphthalene has several advantages for use in laboratory experiments, including its potent analgesic effects and its ability to activate the mu-opioid receptor. However, its potential for abuse and addiction, as well as its association with adverse effects such as respiratory depression, limit its usefulness for certain types of experiments.
Future Directions
There are several potential future directions for research on 2-[3-(3-ethoxyphenoxy)propoxy]naphthalene, including the development of safer and more effective opioid analgesics, the investigation of its potential for use in the treatment of other medical conditions such as depression and anxiety, and the exploration of its mechanisms of action and interactions with other drugs. Additionally, further research is needed to better understand the risks associated with the use of this compound and other synthetic opioids, and to develop strategies for preventing their misuse and abuse.
Synthesis Methods
2-[3-(3-ethoxyphenoxy)propoxy]naphthalene can be synthesized through a multistep process that involves the reaction of 2-naphthol with 3-bromopropyl ether, followed by the reaction of the resulting intermediate with 3-ethoxyphenol. The final product is then purified through recrystallization.
Scientific Research Applications
2-[3-(3-ethoxyphenoxy)propoxy]naphthalene has been the subject of several scientific studies that have focused on its pharmacological properties and potential therapeutic applications. One study found that this compound exhibited potent analgesic effects in animal models of pain, suggesting that it may be useful for the treatment of chronic pain conditions. Another study investigated the effects of this compound on respiratory function and found that it had a lower risk of respiratory depression compared to other opioids.
properties
IUPAC Name |
2-[3-(3-ethoxyphenoxy)propoxy]naphthalene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22O3/c1-2-22-19-9-5-10-20(16-19)23-13-6-14-24-21-12-11-17-7-3-4-8-18(17)15-21/h3-5,7-12,15-16H,2,6,13-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIVVGUDPUBMOJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC=C1)OCCCOC2=CC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.